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Abstract
Tigapotide (also known as PCK3145) is a synthetic 15-mer peptide derived from the prostate

secretory protein (PSP94) that has demonstrated anti-tumor and anti-metastatic properties in

preclinical studies.[1][2] This document provides detailed application notes and protocols for in

vivo studies investigating the efficacy of Tigapotide, based on published research. The

protocols outlined below are intended to serve as a comprehensive guide for researchers

designing and executing in vivo experiments with this compound.

Mechanism of Action
Tigapotide is a signal transduction inhibitor that exerts its anti-cancer effects through multiple

mechanisms, including the induction of apoptosis, inhibition of angiogenesis, and reduction of

metastasis.[2]

Induction of Apoptosis: Tigapotide has been shown to induce apoptosis in prostate cancer

cells.[3] One proposed mechanism involves interaction with the laminin receptor, leading to

the activation of the MEK-ERK signaling pathway.[4]

Anti-Metastatic Effects: The peptide inhibits the secretion of matrix metalloproteinase-9

(MMP-9), a key enzyme involved in the degradation of the extracellular matrix, which is

crucial for tumor invasion and metastasis.[2][5] This inhibition is associated with an increase
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in RhoA and MT1-MMP expression, leading to the shedding of the cell surface receptor

CD44.[5]

Anti-Angiogenic Effects: Tigapotide has been observed to inhibit vascular endothelial growth

factor (VEGF)-induced signaling in endothelial cells by preventing the phosphorylation of

VEGFR-2. This action blocks downstream signaling through the MAPK cascade.[6]

Signaling Pathways
The following diagrams illustrate the proposed signaling pathways affected by Tigapotide.
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Caption: Proposed apoptotic signaling pathway of Tigapotide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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